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Introduction: Liposomal technology has revolutionized drug delivery, offering a versatile

platform for encapsulating both hydrophilic and lipophilic therapeutic agents. However,

conventional liposomes often face stability challenges in the gastrointestinal (GI) tract, limiting

their efficacy for oral administration. The action of endogenous bile salts, pancreatic enzymes,

and the acidic environment of the stomach can lead to premature drug release and degradation

of the liposomal structure.[1][2]

To overcome these limitations, a novel class of vesicles known as "bilosomes" has been

developed. Bilosomes are liposomes that have been stabilized by incorporating bile salts, such

as Sodium Glycocholate (SGC), directly into their lipid bilayer.[1] The inclusion of SGC confers

several advantages:

Enhanced Stability: The integrated bile salts provide steric and electrostatic repulsion against

the harsh environment of the GI tract, protecting the encapsulated drug from enzymatic

degradation.[1]
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Increased Permeability: Sodium glycocholate acts as a permeation enhancer, facilitating the

transport of the encapsulated drug across the intestinal epithelium.[2][3]

Targeted Delivery: In some cases, SGC can facilitate uptake through specific transporters,

such as the apical sodium-dependent bile acid transporter (ASBT), potentially leading to

more efficient drug absorption.[4]

These application notes provide detailed protocols for the preparation and characterization of

liposome formulations containing Sodium Glycocholate, offering a robust methodology for

developing advanced oral drug delivery systems.

Experimental Protocols
Two primary methods are widely employed for the preparation of bilosomes: the Thin-Film

Hydration (TFH) method and the Reversed-Phase Evaporation (RPE) method.

Protocol 1: Thin-Film Hydration (TFH) Method
The TFH method, also known as the Bangham method, is the most conventional technique for

preparing bilosomes.[1][5] It involves the formation of a thin lipid film, which is subsequently

hydrated with an aqueous phase containing the bile salt and, if applicable, a hydrophilic drug.

Materials:

Phospholipids (e.g., Soybean Phosphatidylcholine, Egg Yolk Lecithin)

Cholesterol

Sodium Glycocholate (SGC)

Drug (hydrophilic or lipophilic)

Organic Solvent (e.g., Chloroform, Methanol, or a mixture)[6]

Aqueous Buffer (e.g., Phosphate Buffered Saline - PBS, pH 7.4)[7]

Round-bottom flask
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Rotary evaporator

Water bath

Probe sonicator or bath sonicator

Extruder (optional)

Procedure:

Lipid Dissolution: Dissolve the lipids (e.g., phosphatidylcholine and cholesterol) and the

lipophilic drug (if applicable) in a suitable organic solvent in a round-bottom flask.[1][8] The

typical concentration for the lipid solution is 10-20 mg/mL.[6]

Film Formation: Attach the flask to a rotary evaporator. Evaporate the organic solvent under

reduced pressure at a temperature above the lipid phase transition temperature (e.g., 40-

60°C).[9] This process results in the formation of a thin, dry lipid film on the inner wall of the

flask. Further dry the film under vacuum for several hours to remove any residual solvent.[8]

Hydration: Hydrate the lipid film with an aqueous buffer (e.g., PBS pH 7.4) containing

Sodium Glycocholate and the hydrophilic drug (if applicable).[1][7] The hydration should be

performed at a temperature above the lipid's phase transition temperature with gentle

agitation (e.g., using glass beads in the flask) for 1-2 hours. This process causes the lipid

sheets to swell and form multilamellar vesicles (MLVs).

Size Reduction: To obtain a homogenous population of small unilamellar vesicles (SUVs),

the resulting suspension of MLVs must be downsized. This can be achieved through:

Sonication: Use a probe sonicator (e.g., 3 cycles of 15 seconds with 1-minute intervals) or

a bath sonicator.

Extrusion: Repeatedly pass the MLV suspension through polycarbonate membranes with

defined pore sizes (e.g., 100 nm or 200 nm) using a liposome extruder. This is a common

method to achieve a uniform size distribution.[10][11]

Purification: Remove the unencapsulated drug by methods such as dialysis, gel filtration, or

ultracentrifugation.[12]
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Storage: Store the final bilosome suspension at 4°C.

Thin-Film Hydration Workflow
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Workflow for the Thin-Film Hydration Method.

Protocol 2: Reversed-Phase Evaporation (RPE) Method
The RPE method is particularly effective for encapsulating large macromolecules and can

achieve high encapsulation efficiencies.[3][12]

Materials:

Phospholipids (e.g., Soybean Phosphatidylcholine)

Sodium Glycocholate (SGC)

Drug

Organic Solvent (e.g., Absolute Ether, Isopropyl Ether)[2]

Aqueous Buffer

Sonicator (water bath)

Rotary evaporator

Homogenizer (optional)

Procedure:

Lipid Dissolution: Dissolve the soybean phosphatidylcholine and sodium glycocholate in an

organic solvent (e.g., absolute ether).[2]

Aqueous Phase Addition: Add the aqueous buffer containing the drug drop-by-drop to the

lipid-solvent mixture.[2]

Emulsion Formation: Sonicate the mixture in a water bath for approximately 5 minutes until a

stable water-in-oil (w/o) emulsion is formed.[2]

Solvent Removal: Remove the organic solvent using a rotary evaporator under reduced

pressure (e.g., 0.07–0.08 mPa) at a controlled temperature (e.g., 30°C).[2] As the solvent is

removed, the emulsion transitions into a viscous gel and then a suspension of liposomes.
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Homogenization (Optional): To achieve a smaller and more uniform particle size, the

resulting suspension can be further processed using a high-pressure homogenizer.[2][3]

Purification & Storage: Purify and store the bilosomes as described in the TFH protocol.
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Reversed-Phase Evaporation Workflow
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Workflow for the Reversed-Phase Evaporation Method.
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Characterization Protocols
Proper characterization is crucial to ensure the quality, stability, and efficacy of the bilosome

formulation. Key parameters include particle size, zeta potential, and encapsulation efficiency.

[13][14]

Protocol 3: Particle Size and Zeta Potential Analysis
Method: Dynamic Light Scattering (DLS) Procedure:

Dilute the bilosome suspension with deionized water or the original buffer to an appropriate

concentration to avoid multiple scattering effects.

Transfer the diluted sample to a cuvette.

Measure the particle size (hydrodynamic diameter), Polydispersity Index (PDI), and zeta

potential using a DLS instrument (e.g., Malvern Zetasizer).

Perform measurements in triplicate at a constant temperature (e.g., 25°C).

Protocol 4: Encapsulation Efficiency (EE) Determination
Encapsulation efficiency is the percentage of the drug that is successfully entrapped within the

bilosomes relative to the total amount of drug used.[12]

Method: Ultracentrifugation Procedure:

Place a known volume of the bilosome formulation in an ultracentrifuge tube.

Centrifuge at high speed (e.g., >100,000 x g) for a sufficient time (e.g., 1-2 hours) to pellet

the bilosomes.

Carefully collect the supernatant, which contains the unencapsulated (free) drug.

Disrupt the bilosome pellet using a suitable solvent (e.g., methanol, Triton X-100) to release

the encapsulated drug.

Quantify the amount of drug in the supernatant and in the disrupted pellet using a suitable

analytical method (e.g., HPLC, UV-Vis Spectroscopy).
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Calculate the EE% using the following formula:

EE (%) = (Total Drug - Free Drug) / Total Drug * 100

Data Presentation: Formulation & Characterization
The properties of bilosomes are highly dependent on their composition. The following tables

summarize representative data from literature, illustrating the impact of formulation variables.

Table 1: Effect of Phospholipid to Bile Salt Ratio on Liposome Properties

Phospholipid:Bile
Salt Ratio

Particle Size (nm)
Entrapment

Efficiency (%)
Reference

Soybean
Phosphatidylcholin
e:SGC (5:1)

~100 >90% (Highest) [15]

Soybean

Phosphatidylcholine:S

GC (4:1)

Significantly Lower Lower [15]

SGC: Sodium Glycocholate

Table 2: Physicochemical Properties of Optimized Bilosome Formulations
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Drug
Preparation
Method

Particle
Size (nm)

Zeta
Potential

(mV)

Entrapment
Efficiency

(%)
Reference

Insulin
Reversed-
Phase
Evaporation

154 ± 18
Not

Reported
30 ± 2 [2][3]

Semaglutide

Reversed-

Phase

Evaporation

~140 ~ -27 Not Reported [4]

Tacrolimus
Thin-Film

Dispersion
~100 Not Reported >90 [15]

| Nisoldipine | Thin-Film Hydration | 166 - 238 | Not Reported | 44 - 82 |[7] |

Mechanism of Enhanced Absorption
Sodium Glycocholate can enhance the intestinal absorption of encapsulated drugs through

multiple mechanisms. A key pathway involves the interaction with the Apical Sodium-

Dependent Bile Acid Transporter (ASBT), which is primarily expressed in the terminal ileum.

This interaction facilitates the uptake of the bilosomes by enterocytes.[4]
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ASBT-Mediated Uptake of SGC-Bilosomes
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ASBT-mediated uptake of SGC-Bilosomes.

Conclusion: The incorporation of Sodium Glycocholate into liposomal formulations presents a

promising strategy to overcome the challenges associated with oral drug delivery. These

"bilosomes" offer enhanced stability in the GI tract and improved permeation across the

intestinal mucosa.[1][4] The protocols and data presented here provide a comprehensive

framework for researchers and drug development professionals to design, fabricate, and

characterize SGC-containing liposomes for a variety of therapeutic applications. Careful

optimization of the formulation composition and preparation method is critical to achieving the

desired physicochemical properties and, ultimately, enhancing the oral bioavailability of

encapsulated drugs.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15585968/docs#application-notes-
protocols-a-guide-to-formulating-liposomes-with-sodium-glycocholate-bilosomes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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